79-30-1

Isobutyryl chloride

In Stock

• CAS RN:
• 79-30-1

• Formula:
• C4H7ClO

• InChI:
• InChI=1S/C4H7ClO/c1-3(2)4(5)6/h3H,1-2H3

• InChIKey:
• DGMOBVGABMBZSB-UHFFFAOYSA-N

• Isobutyryl chloride reacts with guanine to yield N(2)-isobutyrylguanine.
  Isobutyryl chloride appears as a colorless liquid. Irritates skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
  

5-Hydroxy-6-methylpyridine-3,4-dicarboxylic acid

In Stock

• CAS RN:
• 479-30-1

• Formula:
• C8H7NO5

• InChI:
• InChI=1S/C8H7NO5/c1-3-6(10)5(8(13)14)4(2-9-3)7(11)12/h2,10H,1H3,(H,11,12)(H,13,14)

• InChIKey:
• LVJJEIJOKPHQOU-UHFFFAOYSA-N

• 5-hydroxy-6-methylpyridine-3,4-dicarboxylic acid is a monohydroxypyridine and a member of methylpyridines. It derives from a cinchomeronic acid. It is a conjugate acid of a 5-hydroxy-6-methylpyridine-3,4-dicarboxylate and a 5-oxido-6-methylpyridinium-3,4-dicarboxylate.
  3-Hydroxy-2-methylpyridine-4, 5-dicarboxylate belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 3-Hydroxy-2-methylpyridine-4, 5-dicarboxylate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). In humans, 3-hydroxy-2-methylpyridine-4, 5-dicarboxylate is involved in the vitamin B6 metabolism pathway. 3-Hydroxy-2-methylpyridine-4, 5-dicarboxylate is also involved in the metabolic disorder called the hypophosphatasia pathway.

Methyl 1-(4-chlorophenyl)pyrrole-2-carboxylate

Usually In Stock

• CAS RN:
• 13179-30-1

• Formula:
• C12H10ClNO2

• InChI:
• InChI=1S/C12H10ClNO2/c1-16-12(15)11-3-2-8-14(11)10-6-4-9(13)5-7-10/h2-8H,1H3

• InChIKey:
• BAVIXOYIOHCUKL-UHFFFAOYSA-N

• Methyl 1-(4-chlorophenyl)pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.

Benzyl phenyl hydrogen phosphate

Usually In Stock

• CAS RN:
• 50579-30-1

• Formula:
• C13H13O4P

• InChI:
• InChI=1S/C13H13O4P/c14-18(15,17-13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,14,15)

• InChIKey:
• RPSJWBTXLLVXLK-UHFFFAOYSA-N

• Benzyl phenyl hydrogen phosphate is a useful research compound. Its molecular formula is C13H13O4P and its molecular weight is 264.21 g/mol. The purity is usually 95%.

Ethyl 6-fluoro-1H-indazole-3-carboxylate

In Stock

• CAS RN:
• 885279-30-1

• Formula:
• C10H9FN2O2

• InChI:
• InChI=1S/C10H9FN2O2/c1-2-15-10(14)9-7-4-3-6(11)5-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13)

• InChIKey:
• BSZNGUIYZAUVNC-UHFFFAOYSA-N

• Ethyl 6-fluoro-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C10H9FN2O2 and its molecular weight is 208.19 g/mol. The purity is usually 95%.

1-Benzyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylic acid

In Stock

• CAS RN:
• 403479-30-1

• Formula:
• C12H12N2O2S

• InChI:
• InChI=1S/C12H12N2O2S/c1-17-12-13-7-10(11(15)16)14(12)8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,16)

• InChIKey:
• IZYNFRZAKQERPQ-UHFFFAOYSA-N

• 1-Benzyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O2S and its molecular weight is 248.3 g/mol. The purity is usually 95%.

(5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl)methanol acetate

• CAS RN:
• 178979-30-1

• Formula:
• C16H18Cl2N2O2S

• InChI:
• InChI=1S/C16H18Cl2N2O2S/c1-9(2)15-16(20(4)14(19-15)8-22-10(3)21)23-13-6-11(17)5-12(18)7-13/h5-7,9H,8H2,1-4H3

• InChIKey:
• STDPDTGXASUOLH-UHFFFAOYSA-N

• (5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl)methanol acetate is a useful research compound. Its molecular formula is C16H18Cl2N2O2S and its molecular weight is 373.3 g/mol. The purity is usually 95%.

(Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(2-fluorobenzylidene)-2-thioxothiazolidin-4-one

In Stock

• CAS RN:
• 306279-30-1

• Formula:
• C14H12FNO3S3

• InChI:
• InChI=1S/C14H12FNO3S3/c15-11-4-2-1-3-9(11)7-12-13(17)16(14(20)21-12)10-5-6-22(18,19)8-10/h1-4,7,10H,5-6,8H2/b12-7-

• InChIKey:
• VWUUOPXKSWDZCH-GHXNOFRVSA-N

• (Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(2-fluorobenzylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C14H12FNO3S3 and its molecular weight is 357.43. The purity is usually 95%.

3-(benzylthio)-1-(2,5-dimethylbenzyl)-1H-indole

In Stock

• CAS RN:
• 681279-30-1

• Formula:
• C24H23NS

• InChI:
• InChI=1S/C24H23NS/c1-18-12-13-19(2)21(14-18)15-25-16-24(22-10-6-7-11-23(22)25)26-17-20-8-4-3-5-9-20/h3-14,16H,15,17H2,1-2H3

• InChIKey:
• QYNXSJKXUUJUDU-UHFFFAOYSA-N

• 3-(benzylthio)-1-(2,5-dimethylbenzyl)-1H-indole is a useful research compound. Its molecular formula is C24H23NS and its molecular weight is 357.52. The purity is usually 95%.

(E)-2-(3,4-dihydroquinolin-1(2H)-yl)-N'-(furan-2-ylmethylene)acetohydrazide

In Stock

• CAS RN:
• 681479-30-1

• Formula:
• C16H17N3O2

• InChI:
• InChI=1S/C16H17N3O2/c20-16(18-17-11-14-7-4-10-21-14)12-19-9-3-6-13-5-1-2-8-15(13)19/h1-2,4-5,7-8,10-11H,3,6,9,12H2,(H,18,20)/b17-11+

• InChIKey:
• PMWUONZCDDIMGM-GZTJUZNOSA-N

• (E)-2-(3,4-dihydroquinolin-1(2H)-yl)-N'-(furan-2-ylmethylene)acetohydrazide is a useful research compound. Its molecular formula is C16H17N3O2 and its molecular weight is 283.331. The purity is usually 95%.

N'-(4-chlorobenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851979-30-1

• Formula:
• C20H21ClN4O3S2

• InChI:
• InChI=1S/C20H21ClN4O3S2/c1-13-4-3-11-25(12-13)30(27,28)15-9-7-14(8-10-15)19(26)23-24-20-22-18-16(21)5-2-6-17(18)29-20/h2,5-10,13H,3-4,11-12H2,1H3,(H,22,24)(H,23,26)

• InChIKey:
• NSUNLNKOFWSABD-UHFFFAOYSA-N

• N'-(4-chlorobenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H21ClN4O3S2 and its molecular weight is 464.98. The purity is usually 95%.

2,3-Dimethyl-3'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898779-30-1

• Formula:
• C18H18O3

• InChI:
• InChI=1S/C18H18O3/c1-12-5-3-8-16(13(12)2)17(19)14-6-4-7-15(11-14)18-20-9-10-21-18/h3-8,11,18H,9-10H2,1-2H3

• InChIKey:
• CGFCAFJFPOOUJP-UHFFFAOYSA-N

• 2,3-Dimethyl-3'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.

Ethyl 4-[(2-amino-3-methylphenyl)sulfanyl]butanoate

• CAS RN:
• 144879-30-1

• Formula:
• C13H19NO2S

• InChI:
• InChI=1S/C13H19NO2S/c1-3-16-12(15)8-5-9-17-11-7-4-6-10(2)13(11)14/h4,6-7H,3,5,8-9,14H2,1-2H3

• InChIKey:
• HRVZOHDFJIIASG-UHFFFAOYSA-N

• Ethyl 4-[(2-amino-3-methylphenyl)sulfanyl]butanoate is a useful research compound. Its molecular formula is C13H19NO2S and its molecular weight is 253.36 g/mol. The purity is usually 95%.

(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(thiophen-3-yl)methanone

In Stock

• CAS RN:
• 1705979-30-1

• Formula:
• C17H17NO3S2

• InChI:
• InChI=1S/C17H17NO3S2/c19-17(13-4-7-22-10-13)18-5-3-16(23-8-6-18)12-1-2-14-15(9-12)21-11-20-14/h1-2,4,7,9-10,16H,3,5-6,8,11H2

• InChIKey:
• TYSDBLBPKPJCQO-UHFFFAOYSA-N

• (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C17H17NO3S2 and its molecular weight is 347.45. The purity is usually 95%.

2-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

In Stock

• CAS RN:
• 2175979-30-1

• Formula:
• C15H16BrN5O

• InChI:
• InChI=1S/C15H16BrN5O/c16-12-5-17-15(18-6-12)20-7-10(8-20)9-21-14(22)4-11-2-1-3-13(11)19-21/h4-6,10H,1-3,7-9H2

• InChIKey:
• LYLVGDLBDQWTJZ-UHFFFAOYSA-N

• 2-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C15H16BrN5O and its molecular weight is 362.231. The purity is usually 95%.

3-cyclopropyl-1-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 2188279-30-1

• Formula:
• C21H18N4O4

• InChI:
• InChI=1S/C21H18N4O4/c1-28-15-10-6-13(7-11-15)19-22-18(29-23-19)12-24-17-5-3-2-4-16(17)20(26)25(21(24)27)14-8-9-14/h2-7,10-11,14H,8-9,12H2,1H3

• InChIKey:
• QXUFIPYQCVGTKC-UHFFFAOYSA-N

• 3-cyclopropyl-1-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18N4O4 and its molecular weight is 390.399. The purity is usually 95%.

(1R,2R)-4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride

In Stock

• CAS RN:
• 2219379-30-1

• Formula:
• C10H13Cl2N

• InChI:
• InChI=1S/C10H12ClN.ClH/c1-6-5-8-7(10(6)12)3-2-4-9(8)11;/h2-4,6,10H,5,12H2,1H3;1H/t6-,10-;/m1./s1

• InChIKey:
• WKMAWSOWICECEC-MIWKYWLESA-N

• (1R,2R)-4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride is a useful research compound. Its molecular formula is C10H13Cl2N and its molecular weight is 218.12. The purity is usually 95%.

Tert-butyl 2-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248279-30-1

• Formula:
• C14H21NO2S

• InChI:
• InChI=1S/C14H21NO2S/c1-13(2,3)17-12(16)14(7-5-8-15-14)10-11-6-4-9-18-11/h4,6,9,15H,5,7-8,10H2,1-3H3

• InChIKey:
• XYICQBSADHPJJT-UHFFFAOYSA-N

• Tert-butyl 2-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C14H21NO2S and its molecular weight is 267.39. The purity is usually 95%.

3-{4-[(2-Fluorophenyl)methoxy]phenyl}-1,2,4-oxadiazol-5-amine

In Stock

• CAS RN:
• 2413379-30-1

• Formula:
• C15H12FN3O2

• InChI:
• InChI=1S/C15H12FN3O2/c16-13-4-2-1-3-11(13)9-20-12-7-5-10(6-8-12)14-18-15(17)21-19-14/h1-8H,9H2,(H2,17,18,19)

• InChIKey:
• ISKBALMLEIHLMM-UHFFFAOYSA-N

• 3-{4-[(2-Fluorophenyl)methoxy]phenyl}-1,2,4-oxadiazol-5-amine is a useful research compound. Its molecular formula is C15H12FN3O2 and its molecular weight is 285.278. The purity is usually 95%.